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Compound of Interest

Compound Name: Perchloric acid

Cat. No.: B105018

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the critical design features, specifications, and
safety protocols associated with perchloric acid fume hoods. Adherence to these guidelines is
paramount for ensuring the safety of laboratory personnel and preventing catastrophic
accidents when working with heated perchloric acid. The formation of explosive metallic
perchlorates necessitates specialized containment systems that differ significantly from
standard chemical fume hoods.

Core Principles of Perchloric Acid Fume Hood
Design

The primary hazard associated with heated perchloric acid is the condensation of its vapors,
which can form highly explosive and shock-sensitive metallic perchlorate crystals within the
fume hood and its exhaust system.[1] Consequently, the design of a perchloric acid fume
hood is centered around two key principles: the use of non-reactive, corrosion-resistant
materials and the implementation of a thorough wash-down system to prevent the
accumulation of these hazardous deposits.[1]

Standard fume hoods are not to be used for procedures involving heated perchloric acid, as
residual organic materials can react violently with perchloric acid vapors, leading to fire and
explosions.[2] All work involving heated perchloric acid, regardless of concentration, must be
conducted in a dedicated and properly designed perchloric acid fume hood.[3]
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Materials of Construction

The selection of appropriate construction materials for all components of a perchloric acid
fume hood and its exhaust system is critical to prevent corrosion and violent reactions. All
materials, including coatings and lubricants, must be inorganic, acid-resistant, and non-reactive
with perchloric acid.[4]

Material

Key Properties &
Considerations

Temperature
Limitations

Chemical
Resistance Notes

Type 316 Stainless
Steel

Excellent corrosion
and moisture
resistance. Welded
and polished seams
are required to
eliminate crevices
where perchlorates

can accumulate.[4][5]

Can withstand
continuous use at
temperatures up to
approximately 815°C
(1500°F).[6]

Good resistance to a
wide range of
chemicals, but may
not be suitable for all

inorganic acids.[4][7]

Type 1 Unplasticized
Polyvinyl Chloride
(uPVC)

High resistance to a
wide range of acids.[8]
Often used as a liner
for stainless steel
hoods or for light-duty

systems.[9]

Working temperature
is around 60°C
(140°F) and it may
distort near 71°C
(160°F).[4]

Excellent for use with
various acids
including hydrofluoric,
nitric, sulfuric, and
hydrochloric acid.[4]
Not compatible with

some solvents.[8]

Sash Material: The sash must be made of tempered or laminated safety glass. Polycarbonate

sashes, often used in acid digestion hoods, are not compatible with perchloric acid.[4]

The Integral Wash-Down System

A built-in, fully integrated water wash-down system is the most critical safety feature of a

perchloric acid fume hood.[1] This system is designed to thoroughly rinse the interior surfaces

of the hood, the baffles, and the entire exhaust ductwork to dissolve and wash away any

deposited perchlorate salts.[9][10]
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System Components and Specifications:

o Spray Nozzles: Strategically placed to ensure complete coverage of all internal surfaces,
including behind the baffles and throughout the ductwork.[9][10]

o Water Supply: The system can be manually or automatically controlled. A flow rate analysis
IS necessary to ensure sufficient water volume and pressure to effectively operate all spray
nozzles.[2]

e Drainage: The work surface should be watertight and dished (typically by 1/2 inch) to contain
spills.[9] An integral trough at the rear of the hood collects the wash-down water.[4] The drain
should be constructed of the same material as the liner and be adequately sized (e.g., 2-inch
nominal diameter) to prevent flooding.[4]

Exhaust System and Ductwork Design

The exhaust system for a perchloric acid fume hood must be dedicated and not manifolded
with any other exhaust systems to prevent cross-contamination.[9][11]
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Component

Specification

Rationale

Ductwork Material

Type 316 Stainless Steel or
Type 1 uPVC with welded
seams.[9][12]

Prevents corrosion and
provides a smooth, crevice-

free surface.[12]

Ductwork Design

As short and straight as
possible with a downward
slope back towards the fume
hood.[4][11] Horizontal runs

should be minimized.[11]

To facilitate drainage of wash-
down water and prevent
accumulation of condensed

vapors.[11]

Blower

Located outside the building
(typically roof-mounted) and
designed for perchloric acid
use.[2] The motor and drive
belts must be outside the

airstream.[9]

To minimize vibration and
ignition sources in the

contaminated airstream.[12]

Discharge Velocity

Recommended between 2000

and 3000 feet per minute
(fom).[2]

To ensure effective dispersal of

exhaust fumes.

Airflow and Performance Specifications

Proper airflow is essential for the containment of hazardous fumes. The performance of a

perchloric acid fume hood should be tested and certified upon installation and at least

annually thereafter.[2]

Parameter

Specification

Standard/Reference

Face Velocity

80 - 100 feet per minute (fpm).

[2]

ANSI/AIHA Z9.5[13]

Performance Testing

ASHRAE 110 Method of
Testing Performance of

Laboratory Fume Hoods.[2]

ASHRAE 110[4]
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Experimental Protocols: Fume Hood Performance
Testing (Based on ASHRAE 110)

The ANSI/ASHRAE Standard 110 is a quantitative and qualitative method for evaluating the
performance and containment capabilities of a laboratory fume hood.[4] It consists of three
primary tests:

Face Velocity Measurement

Objective: To determine the average velocity of air entering the fume hood opening.
Methodology:
o The fume hood sash is set to the desired test opening (e.g., fully open, 50% open).

o Athermal anemometer is used to measure the air velocity at multiple points across the face
of the hood opening in a defined grid pattern.

» The average face velocity is calculated from these measurements.

e For Variable Air Volume (VAV) systems, this test is repeated at various sash positions to
ensure the controller maintains a constant face velocity.[9]

Flow Visualization (Smoke Test)

Objective: To qualitatively assess the hood's ability to draw air in and contain fumes.
Methodology:

o A smoke-generating source (e.g., a smoke tube or stick) is used to release visible smoke at
various locations around the fume hood opening and inside the hood.

o Local Challenge: Smoke is released just outside the sash to observe if it is effectively drawn
into the hood or if it escapes into the room.

o Large Volume Challenge: A larger volume of smoke is released inside the hood to visualize
the airflow patterns towards the exhaust slots in the rear baffle.
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o Observations are made to identify any turbulence, reverse airflow, or escape of smoke from
the hood.[9][12]

Tracer Gas Containment Test

Objective: To quantitatively measure the fume hood's ability to contain a simulated chemical
release.

Methodology:
* A mannequin is placed in front of the fume hood to simulate a user.
o A detector probe is positioned in the mannequin's "breathing zone."

e Atracer gas, typically sulfur hexafluoride (SF6), is released at a controlled rate from an
ejector inside the fume hood.[9]

e The concentration of the tracer gas in the mannequin's breathing zone is continuously
monitored and recorded by an analyzer.

o The test results are compared against established control levels to determine if the fume
hood provides adequate containment.[9]

Visualizations
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Caption: Core components of a perchloric acid fume hood and exhaust system.
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Start: Chemical Use Assessment

Will heated Perchloric Acid
(any concentration) be used?
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Use Standard Use Dedicated
Chemical Fume Hood Perchloric Acid Fume Hood

Verify Materials of Construction
(316 SS or PVC)

Ensure Integral
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Wash-Down & Maintenance Protocol

Click to download full resolution via product page

Caption: Decision workflow for selecting the appropriate type of fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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